Carbonic acid, ethyl 2-mercaptoethyl ester

• CAS No.: 5628-96-6
• Molecular Formula: C5H10O3S
• Molecular Weight: 150.2 g/mol
• IUPAC Name: ethyl 2-sulfanylethyl carbonate
• InChI: InChI=1S/C5H10O3S/c1-2-7-5(6)8-3-4-9/h9H,2-4H2,1H3
• InChI Key: MXPRJNWZZIMYNN-UHFFFAOYSA-N
• SMILES: CCOC(=O)OCCS

Description

“Carbonic acid, ethyl 2-mercaptoethyl ester” is an ester of carbonic acid. It is also known as “ETHYL 2-MERCAPTOPROPIONATE” and has the molecular formula C5H10O2S. It is used as a food additive and flavoring agent.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a carbonyl group flanked by two alkoxy groups. The general structure of these carbonates is R−O−C(=O)−O−R’, and they are related to esters.

Chemical Reactions Analysis

Esters, including “this compound”, can undergo a variety of chemical reactions. They can be cleaved back into a carboxylic acid and an alcohol through reaction with water and a catalytic amount of strong acid. This reaction represents the reverse of the acid-catalyzed esterification of a carboxylic acid and an alcohol.

Physical and Chemical Properties Analysis

Esters have polar bonds but do not engage in hydrogen bonding. Therefore, their boiling points are intermediate between the nonpolar alkanes and the alcohols, which engage in hydrogen bonding. Esters of low molar mass are somewhat soluble in water due to their ability to engage in hydrogen bonding with water.

Mechanism of Action

The mechanism of action for the formation of esters involves the reaction of a carboxylic acid with an alcohol in the presence of a catalyst. The carboxylic acid takes a proton from the catalyst, and the proton becomes attached to one of the lone pairs on the oxygen which is double-bonded to the carbon.

Safety and Hazards

While specific safety and hazard information for “Carbonic acid, ethyl 2-mercaptoethyl ester” was not found in the search results, esters in general should be handled with care. They should not be inhaled or come into contact with the skin or eyes.

Future Directions

The synthesis of esters, including “Carbonic acid, ethyl 2-mercaptoethyl ester”, is an important research topic in organic chemistry. Recent advances in the field include the development of photocatalytic strategies for the synthesis of esters. These strategies involve mainly single electron transfer, energy transfer, or other radical procedures.